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Compound of Interest

Compound Name: 3-Amino-5-fluoropyridin-2-ol
CAS No.: 1261923-85-6
Cat. No.: B566854
Get Quote
. J

A comprehensive overview of the synthesis, properties, and experimental protocols for key
aminofluoropyridine compounds relevant to researchers, scientists, and drug development
professionals.

Introduction

This technical guide addresses the chemical compound 3-Amino-5-fluoropyridin-2-ol.
Extensive searches for this specific molecule did not yield a registered CAS number or any
detailed experimental data. This suggests that 3-Amino-5-fluoropyridin-2-ol is not a readily
available or well-documented compound.

However, significant data is available for closely related isomers and structural analogs. This
guide will provide an in-depth overview of two such compounds:

¢ 2-Amino-5-fluoropyridin-3-ol (CAS: 1003711-04-3): A positional isomer of the requested
compound.

¢ 3-Amino-5-fluoropyridine (CAS: 210169-05-4): A structurally related compound with a
significant body of available research.
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This guide will focus primarily on 3-Amino-5-fluoropyridine due to the greater availability of
technical data, including experimental protocols for its synthesis.

Section 1: 2-Amino-5-fluoropyridin-3-ol

A direct positional isomer of the requested compound, 2-Amino-5-fluoropyridin-3-ol, is
cataloged with the following identifier:

« CAS Number: 1003711-04-3[1][2]

At present, detailed experimental protocols, quantitative data, and signaling pathway
information for this specific isomer are not extensively available in the public domain. It is
classified under several chemical categories including amines, alcohols, and fluorinated
building blocks.[2]

Section 2: 3-Amino-5-fluoropyridine

3-Amino-5-fluoropyridine is a versatile chemical intermediate with applications in
pharmaceutical and agrochemical research.[3] It serves as a crucial building block in the
synthesis of various bioactive molecules, including potential anti-cancer and anti-inflammatory
drugs.[3]

Data Presentation

The following tables summarize the key quantitative data for 3-Amino-5-fluoropyridine.

Table 1: Chemical and Physical Properties of 3-Amino-5-fluoropyridine
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Property Value

CAS Number 210169-05-4

Molecular Formula CsHsFN:2

Molecular Weight 112.11 g/mol

Appearance Light orange to yellow to green
powder/crystal[4]

Melting Point 85-89 °C

Purity >97.0% (GC)[4]

InChl Key ZRORIIXOWXYPMO-UHFFFAOYSA-N

SMILES String

Nclcncc(F)cl

Table 2: Safety Information for 3-Amino-5-fluoropyridine

Hazard Statement Code

Toxic if swallowed H302[5]
Causes skin irritation H315[5]
Causes serious eye irritation H319[5]
May cause respiratory irritation H335[5]

Experimental Protocols

The synthesis of 3-Amino-5-fluoropyridine can be achieved through various methods. Below

are two detailed experimental protocols found in the literature.

Protocol 1: Synthesis from 5-Fluoronicotinamide

This protocol describes the preparation of 5-fluoro-3-aminopyridine from 5-fluoronicotinamide.

Materials:
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Sodium hydroxide (solid)

Water

Bromine

5-Fluoronicotinamide

Procedure:

Dissolve 32 g of solid sodium hydroxide in 140 ml of water.

e At 8 °C, add 19.2 g of bromine dropwise to the sodium hydroxide solution. Continue mixing
for 1 hour to obtain mixed solution 1.

e Add 19 g of 5-fluoronicotinamide dropwise to the mixed solution 1, maintaining the
temperature at 25 °C. Stir for 2 hours.

e Heat the reaction mixture to 85 °C and continue the reaction for 2 hours, monitoring
completion with thin-layer chromatography (TLC).

 After cooling to room temperature, add 160 ml of sodium hydroxide solution and stir for 30
minutes.

« Filter the mixture to obtain a solid product.

e Dry the solid under vacuum at 50 °C for 2 hours to yield a yellow solid of 5-fluoro-3-
aminopyridine.[6]

The reported yield for this method is 87.2%.[6]
Protocol 2: Synthesis via Hydrogenation

This protocol details the synthesis of 3-amino-5-fluoropyridine from 3-amino-2,4,6-tribromo-5-
fluoropyridine.

Materials:
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e 3-amino-2,4,6-tribromo-5-fluoropyridine

e Triethylamine

e 5% Palladium on Carbon (Pd-C) catalyst

e Dichloromethane (DCM)

o Water

¢ Magnesium Sulfate (MgSOa)

Procedure:

Prepare a solution of 3-amino-2,4,6-tribromo-5-fluoropyridine (0.9 g, 2.6 mmol), triethylamine
(1.1 cm3, 7.9 mmol), 5% Pd-C catalyst (0.1 g), and DCM (15 cm3).

o Hydrogenate the solution in a Parr apparatus for 18 hours.
» Add 20 cm? of water to the reaction mixture.

 Filter the mixture and extract the agueous phase with DCM.
e Dry the combined DCM solution with MgSOQOa.

o Evaporate the solvent to yield 3-amino-5-fluoropyridine.[6]

The reported purity of the final product is >95%.[6]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the synthesis of
aminofluoropyridines, which can be adapted for related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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